Cas no 306305-04-4 (Adenosine,3',5'-bis-O-(phenylmethyl)-4'-C-[(triethylsilyl)ethynyl]-,2'-acetate)

• Product Name: Adenosine,3',5'-bis-O-(phenylmethyl)-4'-C-[(triethylsilyl)ethynyl]-,2'-acetate
• CAS No: 306305-04-4
• MF: C₃₄H₄₁N₅O₅Si
• MW: 627.805349111557
• CID: 6969651
• PubChem ID: 10604013
• Update Time: 2025-08-13

Adenosine,3',5'-bis-O-(phenylmethyl)-4'-C-[(triethylsilyl)ethynyl]-,2'-acetate Chemical and Physical Properties

Names and Identifiers

• 2'-O-acetyl-3',5'-di-O-benzyl-4'-C-triethylsilylethynyladenosine
• 306305-04-4
• 2'-o-acetyl-3',5'-di-o-benzyl-4'-c-triethylsilylethynyl adenosine
• Adenosine,3',5'-bis-O-(phenylmethyl)-4'-C-[(triethylsilyl)ethynyl]-,2'-acetate
• DJMRYOWZCLIQKK-GBWWDHKLSA-N
• SCHEMBL7211718

• Inchi： 1S/C34H41N5O5Si/c1-5-45(6-2,7-3)19-18-34(22-41-20-26-14-10-8-11-15-26)30(42-21-27-16-12-9-13-17-27)29(43-25(4)40)33(44-34)39-24-38-28-31(35)36-23-37-32(28)39/h8-17,23-24,29-30,33H,5-7,20-22H2,1-4H3,(H2,35,36,37)/t29-,30+,33-,34-/m1/s1
• InChI Key： DJMRYOWZCLIQKK-GBWWDHKLSA-N
• SMILES： [Si](CC)(CC)(CC)C#C[C@@]1(COCC2C=CC=CC=2)[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)OC(C)=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 627.28769596Da
• Monoisotopic Mass: 627.28769596Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 45
• Rotatable Bond Count: 15
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124Ų